Cas no 5310-98-5 (4-(benzyloxy)-2H-chromen-2-one)
5310-98-5 structure
Product Name:4-(benzyloxy)-2H-chromen-2-one
CAS No:5310-98-5
MF:C16H12O3
MW:252.264684677124
CID:1580865
PubChem ID:794122
Update Time:2025-04-21
4-(benzyloxy)-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzyloxy)-2H-chromen-2-one
- DTXSID10967630
- 5310-98-5
- AB00080059-01
- CHEMBL2070340
- SR-01000204023-1
- Oprea1_288962
- SCHEMBL11452110
- 4-phenylmethoxychromen-2-one
- 4-(Benzyloxy)-2H-1-benzopyran-2-one
- SR-01000204023
-
- Inchi: 1S/C16H12O3/c17-16-10-15(13-8-4-5-9-14(13)19-16)18-11-12-6-2-1-3-7-12/h1-10H,11H2
- InChI Key: OMUVYLYWYONGPG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC(=O)OC2C=CC=CC1=2
Computed Properties
- Exact Mass: 252.07866
- Monoisotopic Mass: 252.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: 3.1
Experimental Properties
- Density: 1.26
- Boiling Point: 465.9°C at 760 mmHg
- Flash Point: 200.3°C
- Refractive Index: 1.633
- PSA: 35.53
4-(benzyloxy)-2H-chromen-2-one Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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